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Compound of Interest

Compound Name: Cadmium iodate

Cat. No.: B1591320

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for cadmium iodate (CAS
No. 7790-81-0). The following sections detail the toxicological properties, exposure control,
emergency procedures, and proper disposal of this compound, tailored for a laboratory
research environment.

Hazard Identification and Classification

Cadmium iodate is a hazardous substance that presents significant health and environmental
risks. It is classified under the Globally Harmonized System (GHS) of Classification and
Labelling of Chemicals with the following hazard statements:

H302: Harmful if swallowed[1]

H312: Harmful in contact with skin[1]

H332: Harmful if inhaled[1]

H400: Very toxic to aquatic life[1]

H410: Very toxic to aquatic life with long lasting effects

The primary routes of exposure are inhalation, skin contact, and ingestion. Acute exposure can
cause irritation to the skin, eyes, and respiratory tract. Chronic exposure to cadmium
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compounds can lead to more severe health effects, including kidney damage, bone disease,
and an increased risk of cancer.

Physical and Chemical Properties

A clear understanding of the physical and chemical properties of cadmium iodate is essential
for its safe handling.

Property Value Reference
Chemical Formula Cd(103)2 [2]
Molecular Weight 462.22 g/mol [11[3]
White to off-white
Appearance [3]
powder/crystals
Decomposition Decomposes upon heating [3]

Toxicological and Exposure Data

While specific LD50 and LC50 data for cadmium iodate are not readily available, the toxicity of
cadmium compounds, in general, is well-documented. All work with cadmium iodate should be
conducted with the assumption that it is highly toxic.

Occupational Exposure Limits for Cadmium and its Compounds:

It is crucial to adhere to the established occupational exposure limits for cadmium and its
compounds to minimize health risks.
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Agency Limit Type Value

Permissible Exposure Limit
OSHA 5 pg/ms3 (8-hour TWA)

(PEL)

Recommended Exposure Limit ] )
NIOSH Lowest feasible concentration

(REL)

o 0.01 mg/m3 (total particulate,

ACGIH Threshold Limit Value (TLV)

8-hour TWA)

0.002 mg/m3 (respirable
fraction, 8-hour TWA)

Safe Handling and Storage Protocols

Adherence to strict handling and storage protocols is paramount to ensure the safety of
laboratory personnel.

Engineering Controls

» All work with cadmium iodate powder must be conducted in a certified chemical fume hood

to minimize inhalation exposure.
» Use of a glove box is recommended for procedures with a high potential for dust generation.

o Ensure that safety showers and eyewash stations are readily accessible and in good working
order.

Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory when handling cadmium iodate. The following
diagram outlines the required PPE.
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Personal Protective Equipment (PPE) for Cadmium Iodate Handling

( )
( )

First Aid for Cadmium Iodate Exposure
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Cadmium Iodate Spill Response

Gvacuate and restrict access to the area]

Assess the spill size and potential for airborne dust.

Small & Contained Large or Airborne

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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cadmium-iodate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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